1-[(4-Bromo-2-chlorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(4-bromo-2-chlorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C10H12BrClN2O2S/c11-8-1-2-10(9(12)7-8)17(15,16)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
• InChI Key: VGNMMLAYLPUGHF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)S(=O)(=O)C2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C10H12BrClN2O2S
• Molecular Weight: 339.64 g/mol

Description

“1-[(4-Bromo-2-chlorophenyl)sulfonyl]piperazine” is a chemical compound with the molecular formula C10H12BrClN2O2S and a molecular weight of 339.64. It’s used for research purposes.

Synthesis Analysis

The synthesis of piperazine derivatives, such as “1-[(4-Bromo-2-chlorophenyl)sulfonyl]piperazine”, has been a subject of research. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “1-[(4-Bromo-2-chlorophenyl)sulfonyl]piperazine” can be represented by the SMILES string: C1CN (CCN1)S (=O) (=O)C2=C (C=C (C=C2)Br)Cl.

Scientific Research Applications

Adenosine Receptor Antagonists and Radioligands Development A series of compounds including 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines were synthesized and characterized, showing high affinity and selectivity towards A2B adenosine receptors. This research led to the discovery of potent antagonists and a new radioligand, indicating the potential for 1-[(4-Bromo-2-chlorophenyl)sulfonyl]piperazine derivatives in developing selective tools for studying adenosine receptors (Borrmann et al., 2009).

Melanocortin-4 Receptor Ligands Synthesis Research into tetrahydrothiophenes and tetrahydrofurans derivatives, including piperazinebenzylamine derivatives, explored their binding affinities at the human melanocortin-4 receptor. This study contributes to understanding the structural requirements for receptor binding, which could aid in developing new treatments for disorders related to this receptor (Tran et al., 2008).

Pharmaceutical Intermediate Synthesis The synthesis methods for 1-(2,3-dichlorophenyl)piperazine, a pharmaceutical intermediate, were detailed, showcasing different approaches to optimize yield and purity. Such research underlines the importance of chemical synthesis techniques in producing intermediates for further drug development (Li Ning-wei, 2006).

Anticancer and Antituberculosis Compounds A study on the synthesis of [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives examined their anticancer and antituberculosis activities, highlighting the potential of piperazine derivatives in therapeutic applications against these diseases (Mallikarjuna et al., 2014).

Antioxidant and Cytotoxic Agents Chrysin-based sulfonylpiperazines were synthesized and assessed for their antioxidant and cytotoxic effects against cancer cell lines. This research indicates the potential of sulfonylpiperazine derivatives in developing antioxidant and anticancer agents (Patel et al., 2019).